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Compound of Interest

Compound Name: (Triethylsilyl)acetylene

Cat. No.: B162402 Get Quote

An In-depth Technical Guide to (Triethylsilyl)acetylene

Introduction
(Triethylsilyl)acetylene, also known as ethynyltriethylsilane, is an organosilicon compound

with significant applications in organic synthesis. As a bulky trialkylsilyl-protected alkyne, it

serves as a crucial building block in the formation of complex molecules. The triethylsilyl group

enhances the stability of the acetylene moiety while allowing for high reactivity in various

coupling reactions. This guide provides a comprehensive overview of its chemical properties,

synthesis, and key applications for researchers and professionals in drug development and

materials science.

Physicochemical Properties
The fundamental properties of (Triethylsilyl)acetylene are summarized below. This data is

essential for its handling, storage, and application in experimental settings.
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Property Value

Molecular Formula C₈H₁₆Si[1][2][3][4][5]

Linear Formula (C₂H₅)₃SiC≡CH[6]

Molecular Weight 140.30 g/mol [1][2][3][4][6]

CAS Number 1777-03-3[1][2][3][4]

Appearance Clear, colorless liquid[1][4]

Density 0.783 g/mL at 25 °C[1][4][6]

Boiling Point 136 °C[1][4][5]

Refractive Index n20/D 1.433[1][4][6]

Flash Point 17 °C (62.6 °F) - closed cup

Storage
Store at room temperature in flammables

area[1][4]

Synthesis and Experimental Protocols
The synthesis of silylacetylenes, including (Triethylsilyl)acetylene, generally involves the

reaction of a metal acetylide with a trialkylsilyl halide. While specific, detailed protocols for

(Triethylsilyl)acetylene are proprietary or published in specialized literature, a general and

widely used method is the silylation of an ethynyl metal derivative.

General Synthesis of (Trialkylsilyl)acetylenes
A common laboratory-scale synthesis for a related compound, trimethylsilylacetylene, involves

the preparation of a Grignard reagent from an alkyl halide, followed by reaction with acetylene

gas to form an ethynylmagnesium halide. This intermediate is then reacted with the

corresponding trialkylsilyl chloride.

Illustrative Experimental Workflow (Conceptual):

Formation of Grignard Reagent: An alkylmagnesium halide (e.g., butylmagnesium chloride)

is prepared by reacting the corresponding alkyl halide with magnesium turnings in an
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anhydrous ether solvent like tetrahydrofuran (THF) under an inert atmosphere (e.g., nitrogen

or argon).

Formation of Ethynylmagnesium Halide: Purified acetylene gas is bubbled through the

cooled Grignard reagent solution. This must be done carefully to control the exothermic

reaction and prevent the formation of bis(magnesium halide)acetylene.

Silylation: A solution of the trialkylsilyl chloride (in this case, triethylsilyl chloride) in an

anhydrous solvent is added dropwise to the ethynylmagnesium halide solution. The reaction

mixture is typically refluxed to ensure completion.

Workup and Purification: The reaction is quenched, often with water or a dilute aqueous acid.

The organic layer is separated, dried over an anhydrous salt (e.g., sodium sulfate), and the

product is isolated and purified by distillation.
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Step 1: Grignard Reagent Formation

Step 2: Acetylide Formation

Step 3: Silylation

Step 4: Purification

Alkyl Halide + Mg
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(Grignard Reagent)

Reaction
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Ethynylmagnesium Halide

Reaction With
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Crude (Triethylsilyl)acetylene

Reaction With

Triethylsilyl Chloride

Aqueous Workup

Distillation

Pure (Triethylsilyl)acetylene
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General synthesis workflow for (Triethylsilyl)acetylene.
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Key Reactions and Applications
(Triethylsilyl)acetylene is a versatile reagent employed in several important organic reactions.

Its bulky triethylsilyl group provides steric hindrance that can be advantageous in achieving

selectivity.

Cadiot-Chodkiewicz Cross-Coupling: This reaction involves the coupling of a terminal alkyne

with a 1-haloalkyne to form unsymmetrical diynes. (Triethylsilyl)acetylene is used as a

bulky protected alkyne in these reactions.[4]

Sonogashira Coupling: In this cross-coupling reaction, a terminal alkyne reacts with an aryl

or vinyl halide. The use of (Triethylsilyl)acetylene allows for the introduction of an ethynyl

group, and the silyl group can be subsequently removed if desired.[7]

Rhodium-Catalyzed Dimerization: This process allows for the formation of dimers from

(Triethylsilyl)acetylene, leading to more complex molecular structures.[4]

Synthesis of Advanced Materials: It is a key precursor in the synthesis of triethylsilylethynyl

anthradithiophenes (ADTs), which are organic semiconductors used in advanced electronic

materials.[4][6][8]

The diverse applications of (Triethylsilyl)acetylene stem from its unique combination of

reactivity and stability, making it a valuable tool across multiple scientific disciplines.
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Core application areas of (Triethylsilyl)acetylene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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